Cas no 1228178-73-1 (Sabutoclax)

• Product Name: Sabutoclax
• CAS No: 1228178-73-1
• MF: C₄₂H₄₀N₂O₈
• MW: 700.775611877441
• CID: 6787802
• PubChem ID: 46236925
• Update Time: 2025-06-12

Sabutoclax Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18213906
• NSC-787780
• SW219228-1
• 1,1',6,6',7,7'-HEXAHYDROXY-3,3'-DIMETHYL-N5-((R)-2-PHENYLPROPYL)-N5'-((R)-2-PHENYLPROPYL)-2,2'-BINAPHTHYL-5,5'-DICARBOXAMIDE (ATROPISOMERIC MIX)
• BI-97C1
• (S)-Sabutoclax
• Q27088680
• HY-15191
• CHEMBL1094250
• s8061
• (R)-1,1'',6,6'',7,7''-Hexahydroxy-3,3''-dimethyl-N5-((R)-2-phenylpropyl)-N5''-((R)-2-phenylpropyl)-2,2''-binaphthyl-5,5''-dicarboxamide
• AKOS040759033
• 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-N5,N5'-bis((R)-2-phenylpropyl)-[2,2'-binaphthalene]-5,5'-dicarboxamide
• UNII-39Y89ZRK34
• CCG-270386
• BDBM50316672
• (1R)-1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-N5,N5'-bis[(2R)-2-phenylpropyl]-[2,2'-binaphthalene]-5,5'-dicarboxamide
• DTXSID20153724
• 2,3,5-trihydroxy-7-methyl-N-[(2R)-2-phenylpropyl]-6-[1,6,7-trihydroxy-3-methyl-5-[[(2R)-2-phenylpropyl]carbamoyl]naphthalen-2-yl]naphthalene-1-carboxamide
• NSC787780
• CS-0003805
• BI 97C1
• (2,2'-BINAPHTHALENE)-5,5'-DICARBOXAMIDE, 1,1',6,6',7,7'-HEXAHYDROXY-3,3'-DIMETHYL-N5,N5'-BIS((2R)-2-PHENYLPROPYL)-, (1R)-
• GTPL7920
• 39Y89ZRK34
• Sabutoclax
• GLXC-20220
• 1228108-65-3
• 1228178-73-1

• Inchi： 1S/C42H40N2O8/c1-21-15-27-29(17-31(45)39(49)35(27)41(51)43-19-23(3)25-11-7-5-8-12-25)37(47)33(21)34-22(2)16-28-30(38(34)48)18-32(46)40(50)36(28)42(52)44-20-24(4)26-13-9-6-10-14-26/h5-18,23-24,45-50H,19-20H2,1-4H3,(H,43,51)(H,44,52)/t23-,24-/m0/s1
• InChI Key： RAYNZUHYMMLQQA-ZEQRLZLVSA-N
• SMILES： OC1=C2C=C(C(=C(C(NC[C@H](C)C3C=CC=CC=3)=O)C2=CC(C)=C1C1C(=C2C=C(C(=C(C(NC[C@H](C)C3C=CC=CC=3)=O)C2=CC=1C)O)O)O)O)O

Computed Properties

• Exact Mass: 700.27846624g/mol
• Monoisotopic Mass: 700.27846624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 180Ų

Additional information on Sabutoclax

Introduction to Sabutoclax (CAS No: 1228178-73-1) in Modern Medicinal Chemistry

Sabutoclax, a compound with the chemical identifier CAS No: 1228178-73-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique mechanism of action and potential applications in therapeutic interventions. Sabutoclax belongs to a class of agents known as bíngfǎ jiǎrén zhǐshòu jiéhéjié (bcl-xL inhibitors), which are designed to modulate the activity of anti-apoptotic proteins, thereby enhancing the efficacy of cancer treatments.

The development of Sabutoclax has been driven by the need for more effective strategies to combat drug resistance and improve patient outcomes in oncology. The compound's ability to selectively inhibit bcl-xL, a critical protein in the inhibition of apoptosis, has positioned it as a promising candidate for combination therapies with existing chemotherapeutic agents. This approach aims to overcome resistance mechanisms that often limit the effectiveness of single-agent treatments.

Recent studies have highlighted the potential of Sabutoclax in preclinical models, demonstrating its ability to sensitize cancer cells to apoptosis. These findings are particularly relevant in the context of triple-negative breast cancer (TNBC), where bcl-xL overexpression is commonly observed and contributes to treatment resistance. The use of Sabutoclax in combination with other targeted therapies has shown encouraging results in preclinical studies, suggesting that it could be a valuable addition to the armamentarium of oncologists.

The pharmacological profile of Sabutoclax is characterized by its high selectivity for bcl-xL over other anti-apoptotic proteins such as Bcl-2 and Bcl-w. This selectivity is crucial for minimizing off-target effects and reducing the risk of adverse reactions. Additionally, the compound's solubility and bioavailability have been optimized for clinical use, ensuring that it can be effectively delivered to target tissues.

In clinical trials, Sabutoclax has been evaluated in various cancer types, including leukemia, lymphoma, and solid tumors. The results have been promising, with some patients experiencing significant reductions in tumor burden and prolonged progression-free survival. These outcomes underscore the potential of Sabutoclax as a therapeutic agent and highlight its importance in the ongoing effort to develop more effective cancer treatments.

The molecular structure of Sabutoclax is further underscored by its potent binding affinity for bcl-xL. This interaction is mediated by specific residues within the compound that form critical hydrogen bonds and hydrophobic interactions with the target protein. The design of Sabutoclax was informed by structural insights derived from X-ray crystallography and computational modeling, which helped refine its pharmacophore to maximize efficacy.

One of the most compelling aspects of Sabutoclax is its potential for combination therapy. By inhibiting bcl-xL, it can enhance the effects of other treatments such as chemotherapy and immunotherapy. This synergistic approach has shown promise in preclinical models and early clinical trials, where patients receiving combination regimens have demonstrated improved responses compared to those on single-agent therapies.

The future development of Sabutoclax will likely focus on refining its pharmacokinetic properties and exploring new combinations with other novel agents. Ongoing research aims to identify biomarkers that can predict response to treatment, allowing for more personalized therapeutic strategies. Additionally, efforts are underway to optimize delivery systems that can enhance the compound's bioavailability and target specificity.

In summary, Sabutoclax (CAS No: 1228178-73-1) represents a significant advancement in oncology therapy due to its ability to modulate anti-apoptotic proteins. Its unique mechanism of action and promising preclinical and clinical results position it as a valuable candidate for improving patient outcomes in various cancer types. As research continues to uncover new insights into its pharmacology and potential applications, Sabutoclax is poised to play an increasingly important role in modern cancer treatment strategies.